Cas no 2624135-32-4 (8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate)

• Product Name: 8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate
• CAS No: 2624135-32-4
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• MDL: MFCD33550158
• CID: 5663546
• PubChem ID: 155977935
• Update Time: 2025-07-10

8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate
• 2624135-32-4
• EN300-27717312
• 8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate

• MDL： MFCD33550158
• Inchi： 1S/C16H28N2O4/c1-5-21-13(19)12-6-9-17-16(12)7-10-18(11-8-16)14(20)22-15(2,3)4/h12,17H,5-11H2,1-4H3
• InChI Key： HPDNDBUNZWYUJS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCNC21CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 312.20490738g/mol
• Monoisotopic Mass: 312.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.9Ų

Additional information on 8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate

8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate (CAS No. 2624135-32-4): A Comprehensive Overview of Its Properties and Applications

The compound 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate (CAS No. 2624135-32-4) is a spirocyclic derivative with significant potential in pharmaceutical and chemical research. Its unique molecular structure, featuring a diazaspiro[4.5]decane core, has garnered attention for its versatility in drug discovery and material science. This article delves into its properties, synthesis, and emerging applications, addressing common queries and trends in the field.

One of the key features of 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate is its spirocyclic architecture, which enhances molecular rigidity and bioavailability. Researchers are increasingly exploring spirocyclic compounds due to their ability to mimic natural product scaffolds, a trend highlighted in recent publications and patent filings. The tert-butyl and ethyl ester groups further modulate solubility and reactivity, making this compound a valuable intermediate in medicinal chemistry.

In the context of current research trends, CAS No. 2624135-32-4 aligns with the growing demand for heterocyclic building blocks in drug development. Searches for "spirocyclic drug candidates" and "bioactive spiro compounds" have surged, reflecting industry interest. This compound’s potential as a protease inhibitor precursor or CNS-active agent is under investigation, though detailed mechanisms remain proprietary in many cases.

Synthetic routes to 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate often involve multi-step sequences starting from commercially available 1,8-diazaspiro[4.5]decane derivatives. Recent advancements in green chemistry have prompted studies on catalytic methods to improve yield and reduce waste—a topic frequently queried in academic forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance.

From an industrial perspective, this compound’s stability under ambient conditions and compatibility with common solvents (DMSO, ethanol) make it practical for scale-up. Discussions on platforms like ResearchGate often highlight challenges in large-scale spirocycle synthesis, where this molecule serves as a case study. Its carboxylate esters also offer opportunities for further derivatization, a feature leveraged in combinatorial chemistry libraries.

Emerging applications of CAS 2624135-32-4 extend to agrochemicals and specialty materials, though most published data focus on pharmaceutical uses. Patent analyses reveal its inclusion in claims for neurological disorder treatments, tying into popular searches like "spiro compounds in Alzheimer’s research." However, users should consult updated toxicological profiles, as regulatory landscapes evolve rapidly.

In summary, 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate exemplifies the innovation driving modern heterocyclic chemistry. Its balance of structural novelty and functional adaptability positions it as a compound of sustained interest, mirroring broader shifts toward three-dimensional molecular frameworks in drug design. Future studies may clarify its role in addressing unmet medical needs, a subject dominating recent scientific discourse.